Cas no 2090894-02-1 (1,1-difluoro-3-methanesulfonylpropan-2-one)

• Product name: 1,1-difluoro-3-methanesulfonylpropan-2-one
• CAS No: 2090894-02-1
• MF: C₄H₆F₂O₃S
• MW: 172.150447368622
• CID: 6276059
• PubChem ID: 131535693

1,1-difluoro-3-methanesulfonylpropan-2-one Chemical and Physical Properties

Names and Identifiers

• 1,1-difluoro-3-methanesulfonylpropan-2-one
• EN300-1990322
• 2090894-02-1

• Inchi： 1S/C4H6F2O3S/c1-10(8,9)2-3(7)4(5)6/h4H,2H2,1H3
• InChI Key： LWOMYCJLVLYTRM-UHFFFAOYSA-N
• SMILES： S(C)(CC(C(F)F)=O)(=O)=O

Computed Properties

• Exact Mass: 172.00057155g/mol
• Monoisotopic Mass: 172.00057155g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 59.6Ų
• XLogP3: 0.2

Additional information on 1,1-difluoro-3-methanesulfonylpropan-2-one

Exploring the Chemistry and Applications of 1,1-Difluoro-3-Methanesulfonylpropan-2-One

1,1-difluoro-3-methanesulfonylpropan-2-one, identified by the CAS number CAS No. 2090894-02-1, is a compound of significant interest in contemporary chemical research. This compound, with its unique structural features, has garnered attention due to its potential applications in various fields. The molecule's structure, comprising a fluorinated ketone and a methanesulfonyl group, contributes to its distinctive chemical properties. Recent studies have highlighted its role in organic synthesis, drug discovery, and materials science.

The synthesis of 1,1-difluoro-3-methanesulfonylpropan-2-one involves a multi-step process that leverages advanced synthetic methodologies. Researchers have employed various strategies, including nucleophilic substitution and oxidation reactions, to achieve high yields and purity. The compound's stability under different conditions has been thoroughly investigated, revealing its resistance to thermal degradation and susceptibility to nucleophilic attack under specific conditions.

In terms of applications, 1,1-difluoro-3-methanesulfonylpropan-2-one has shown promise in the development of novel pharmaceutical agents. Its fluorinated structure enhances lipophilicity and bioavailability, making it a valuable intermediate in drug design. Recent studies have explored its potential as a precursor for bioactive compounds targeting specific therapeutic areas such as oncology and infectious diseases.

The compound's methanesulfonyl group plays a crucial role in its reactivity and functionality. This group facilitates the formation of stable intermediates during synthesis and enables the compound to participate in a wide range of chemical transformations. Its ability to act as an electrophilic center has made it a versatile building block in organic chemistry.

From an environmental perspective, the ecological impact of CAS No. 2090894-02-1 has been a subject of recent research. Studies have focused on its biodegradation pathways and toxicity profiles to ensure sustainable use in industrial applications. These findings underscore the importance of responsible handling and disposal practices when working with this compound.

In conclusion, 1,1-difluoro-3-methanesulfonylpropan-2-one stands as a testament to the ongoing advancements in chemical synthesis and application development. Its unique properties and versatile structure continue to inspire innovative research across multiple disciplines. As scientific understanding deepens, this compound is poised to play an even more significant role in shaping future technologies and therapeutic solutions.